Cas no 1866555-86-3 (2,4-Dichloro-1-(2,2-difluoroethoxy)benzene)

• Product Name: 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene
• CAS No: 1866555-86-3
• MF: C₈H₆Cl₂F₂O
• MW: 227.035447597504
• CID: 6793954
• PubChem ID: 57262164
• Update Time: 2025-06-07

2,4-Dichloro-1-(2,2-difluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• MFCD30246442
• 1866555-86-3
• 2,4-dichloro-1-(2,2-difluoroethoxy)benzene
• 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene

• Inchi： 1S/C8H6Cl2F2O/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3,8H,4H2
• InChI Key： XFZYGYYAMBGJPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(F)F)Cl

Computed Properties

• Exact Mass: 225.9763765g/mol
• Monoisotopic Mass: 225.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene

Introduction to 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene (CAS No. 1866555-86-3)

2,4-Dichloro-1-(2,2-difluoroethoxy)benzene (CAS No. 1866555-86-3) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinct chemical structure, which includes dichloro and difluoroethoxy functional groups, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The presence of the dichloro groups provides sites for further functionalization, while the difluoroethoxy group imparts unique electronic and steric properties that can influence the reactivity and stability of the molecule. These features make it an attractive candidate for use in the development of new drugs and materials.

In the pharmaceutical industry, 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene has shown promise as an intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential as a building block for drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers at the University of California have reported the successful synthesis of a series of compounds derived from 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene that exhibit potent anti-cancer activity in vitro. These findings highlight the compound's potential as a key intermediate in drug discovery and development.

Beyond pharmaceuticals, 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene has also found applications in the agrochemical industry. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. A study published in the Journal of Agricultural and Food Chemistry demonstrated that compounds derived from 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene exhibit excellent efficacy against a range of plant pathogens and pests. This research underscores the compound's versatility and potential for commercial use in agriculture.

In materials science, 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene has been investigated for its potential to enhance the performance of polymers and other advanced materials. The presence of fluorine atoms in the difluoroethoxy group can significantly improve the thermal stability and mechanical properties of polymers. Researchers at MIT have reported the development of new polymer materials incorporating 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene, which exhibit enhanced thermal stability and improved mechanical strength compared to traditional polymers. These materials have potential applications in areas such as electronics and aerospace engineering.

The synthesis of 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene has been optimized through various methods to ensure high yields and purity. One common approach involves the reaction of 1-chloro-3-fluorobenzene with 1-bromo-1-fluoroethyl acetate followed by deprotection steps to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a green chemistry approach using catalytic systems has been developed to reduce waste and improve sustainability.

The safety profile of 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene is an important consideration for its industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure worker safety and environmental protection. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

In conclusion, 2,4-Dichloro-1-(2,2-difluoroethoxy)benzene (CAS No. 1866555-86-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure makes it an attractive intermediate for synthesizing more complex molecules with desirable properties. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in various scientific fields.